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Compound of Interest

Compound Name: Pentafluorophenyl! acrylate

Cat. No.: B1630707

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
pentafluorophenyl acrylate (PFPA), a reactive monomer increasingly utilized in the synthesis
of functional polymers for drug delivery, functional surfaces, and nanoparticles.[1] Given its
reactivity and potential hazards, a thorough understanding of its properties and the
implementation of stringent safety protocols are critical for all personnel involved in its handling
and use.

Chemical and Physical Properties

Pentafluorophenyl acrylate is a colorless to light yellow liquid with a characteristic acrylate
odor.[2][3] It is a combustible liquid and should be stored away from heat and ignition sources.
[4] Key physical and chemical properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1630707?utm_src=pdf-interest
https://www.benchchem.com/product/b1630707?utm_src=pdf-body
https://en.wikipedia.org/wiki/Poly(pentafluorophenyl_acrylate)
https://www.benchchem.com/product/b1630707?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/p/P2179
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9200551_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/753092
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 71195-85-2 [4]
Molecular Formula CoHsFs0: [4]
Molecular Weight 238.11 g/mol [4]
Appearance C.:olc')rless to light yellow clear e
liquid

Boiling Point 145-149 °C [5]
Flash Point 68 °C (154.4 °F) - closed cup [4]
Density 1.446 g/mL [4]
Refractive Index n/D 1.434 [4]
Storage Temperature 2-8 °C [4]

Hazard Identification and Classification

Pentafluorophenyl acrylate is classified as a hazardous substance. It is crucial to understand
its potential health effects to ensure appropriate safety measures are taken.
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Precautionary

Hazard Class GHS Classification Source
Statements
P264, P280,
) o Causes skin irritation P302+P352,
Skin Irritation [6][7]
(H315) P332+P313,
P362+P364
P264, P280,

o Causes serious eye
Eye Irritation S P305+P351+P338, [61[7]
irritation (H319)

P337+P313
) o May cause respiratory  P261, P271,
Respiratory Irritation T [6]
irritation (H335) P304+P340, P312
) o Combustible liquid P210, P370+P378,
Combustible Liquid [2]
(H227) P403+P235

Toxicological Information Summary:

While comprehensive quantitative toxicity data such as LD50 or LC50 values are not readily
available in the provided search results, the existing safety data sheets indicate the following:

 Ingestion: Not classified as "harmful by ingestion" based on a lack of corroborating animal or
human evidence.[6]

« Inhalation: Not thought to produce adverse health effects or irritation of the respiratory tract
based on animal models, but good hygiene practice dictates minimizing exposure.[6]

o Skin Contact: Not thought to produce adverse health effects or skin irritation upon contact
based on animal models, but suitable gloves are recommended.[6]

o Eye Contact: Can cause eye irritation and damage in some individuals.[6]

o Chronic Exposure: Long-term exposure is not thought to produce chronic adverse health
effects based on animal models; however, all routes of exposure should be minimized.[6]

Detailed Experimental and Handling Protocols
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Adherence to strict protocols is paramount when working with pentafluorophenyl acrylate to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

o Eye Protection: Chemical safety goggles are required. A face shield should be worn if there
is a splash hazard.[7]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[7]

» Skin and Body Protection: A lab coat or chemical-resistant apron is required. Protective
boots may be necessary depending on the scale of work.[7]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[6][7] If engineering controls are not
sufficient, a vapor respirator may be required.[7]

Click to download full resolution via product page

Safe Handling Procedures

« Ventilation: Always handle pentafluorophenyl acrylate in a well-ventilated area, preferably
within a certified chemical fume hood.[6] The atmosphere should be regularly checked
against established exposure standards.[6]

» Avoid Contact: Avoid all personal contact, including inhalation of vapors and contact with skin
and eyes.[6]

» Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6] Wash hands
and face thoroughly with soap and water after handling.[6]

o Clothing: Contaminated work clothes should be laundered separately before reuse.[6]
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« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[8] Take precautionary measures against static discharge.[3]

Storage

Proper storage is crucial to maintain the stability and safety of pentafluorophenyl acrylate.
o Temperature: Store in a refrigerator at 2-8°C.[4]

» Container: Keep containers securely sealed when not in use.[6] Use polyethylene or
polypropylene containers as recommended by the manufacturer.[6] Ensure all containers are
clearly labeled and free from leaks.[6]

e Incompatible Materials: The substance is unstable in the presence of incompatible materials.
[6] While a comprehensive list is not provided, it is known to be reactive towards
nucleophiles such as amines.[1] Avoid contact with moisture.[6] Store under an inert
atmosphere, such as argon.[6]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Remove the person to fresh air

) and keep them comfortable for
Inhalation , _ [8]

breathing. If feeling unwell, call

a POISON CENTER or doctor.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with plenty of water and [718]
soap. If skin irritation occurs,

get medical advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
Eye Contact S ] [6][8]
eye irritation persists, get
medical advice/attention. Seek
immediate medical attention

from an ophthalmologist.

Immediately make the victim
Ingestion drink water (two glasses at [8]

most). Consult a physician.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, foam, carbon dioxide (CO2), or dry powder.[8] There
IS no restriction on the type of extinguisher that may be used.[6]

e Hazards from Combustion: May emit corrosive fumes upon combustion, including carbon
oxides and hydrogen fluoride.[6][8] Vapors are heavier than air and may spread along floors,
and can form explosive mixtures with air upon intense heating.[8]

» Fire-Fighting Instructions: Alert the fire brigade.[6] Wear self-contained breathing apparatus
and protective gloves.[6][8] Prevent spillage from entering drains or watercourses.[6] Cool
fire-exposed containers with water spray from a protected location.[6]
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Accidental Release Measures (Spill Cleanup)

A clear and systematic approach is necessary for cleaning up spills of pentafluorophenyl
acrylate.

Click to download full resolution via product page
Detailed Spill Cleanup Protocol:
e Immediate Actions:

o Clear the area of all personnel and move upwind of the spill.[6]

[e]

Alert the fire brigade and inform them of the location and nature of the hazard.[6]

(¢]

Do not breathe vapors or aerosols.[8] Avoid substance contact.[8]

[¢]

Ensure adequate ventilation.[8]

[¢]

Keep away from heat and sources of ignition.[8]

e Containment and Cleanup:

o Wear appropriate personal protective equipment, including breathing apparatus and
protective gloves.[6]

o Prevent the spillage from entering drains or watercourses.[6]

o For minor spills, contain and absorb the spill with sand, earth, inert material, or vermiculite.

[6]

o Wipe up the absorbed material and place it in a suitable, labeled container for waste
disposal.[6]

o For major spills, contain the spill with sand, earth, or vermiculite.[6] Collect the recoverable
product into labeled containers for recycling or disposal.[6]
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o Decontamination and Disposal:

o

After cleanup operations, decontaminate and launder all protective clothing and equipment
before storing and reusing.[6]

o

Wash the spill area and prevent runoff into drains.[6]

[¢]

Collect solid residues and seal them in labeled drums for disposal.[6]

[¢]

Dispose of the contents and container to an authorized hazardous or special waste
collection point in accordance with any local regulations.[2]

Disposal Considerations

All waste materials, including empty containers, should be disposed of in accordance with
local, state, and federal regulations.[2] Do not allow the product to enter drains.[8]

Conclusion

Pentafluorophenyl acrylate is a valuable monomer in the development of advanced functional
polymers. However, its safe use is contingent upon a comprehensive understanding of its
hazards and the strict implementation of the safety and handling precautions outlined in this
guide. By adhering to these protocols, researchers, scientists, and drug development
professionals can mitigate the risks associated with this chemical and ensure a safe working
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB9200551_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/753092
https://www.sigmaaldrich.com/JP/ja/product/aldrich/753092
https://polysciences.com/products/pentafluorophenyl-acrylate
https://store.apolloscientific.co.uk/storage/msds/PC4610_msds.pdf
https://www.tcichemicals.com/BE/en/sds/P2179_EU_6N.pdf
https://www.chemicalbook.com/msds/pentafluorophenyl-acrylate.pdf
https://www.benchchem.com/product/b1630707#safety-and-handling-precautions-for-pentafluorophenyl-acrylate
https://www.benchchem.com/product/b1630707#safety-and-handling-precautions-for-pentafluorophenyl-acrylate
https://www.benchchem.com/product/b1630707#safety-and-handling-precautions-for-pentafluorophenyl-acrylate
https://www.benchchem.com/product/b1630707#safety-and-handling-precautions-for-pentafluorophenyl-acrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

